Cas no 78137-46-9 (1,2,3-Hexanetriol,2-ethyl-)

• Product Name: 1,2,3-Hexanetriol,2-ethyl-
• CAS No: 78137-46-9
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 564822
• PubChem ID: 3018754
• Update Time: 2025-04-19

1,2,3-Hexanetriol,2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Hexanetriol,2-ethyl-
• 2-Ethylhexane-1,2,3-triol
• SCHEMBL11221165
• NS00058541
• EINECS 278-848-8
• DTXSID40999383
• 78137-46-9

• Inchi： 1S/C8H18O3/c1-3-5-7(10)8(11,4-2)6-9/h7,9-11H,3-6H2,1-2H3
• InChI Key： REWWIIBUGWWCGY-UHFFFAOYSA-N
• SMILES： OC(CO)(CC)C(CCC)O

Computed Properties

• Exact Mass: 162.126
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 311.4°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.48